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Compound of Interest

Compound Name:
2-Amino-3-hydroxy-3-(thiophen-3-

yl)propanoic acid

Cat. No.: B13555948

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Thienylserine is a non-proteinogenic amino acid that has garnered interest in the fields of

medicinal chemistry and drug development. As a derivative of the essential amino acid serine,

it incorporates a thiophene ring, a heterocyclic compound known for its diverse

pharmacological properties. This unique structural combination imparts specific

physicochemical characteristics to the molecule, influencing its biological activity and potential

therapeutic applications. This guide provides a comprehensive overview of 3-thienylserine,

covering its chemical identity, synthesis, analytical characterization, and known biological

significance, with a focus on its relevance to researchers and professionals in the

pharmaceutical sciences.

Chemical Identity and Properties
3-Thienylserine, chemically known as 2-amino-3-hydroxy-3-(thiophen-3-yl)propanoic acid,

is a synthetic amino acid. The presence of two chiral centers at the α and β carbons of the

serine backbone gives rise to four possible stereoisomers: (2R,3S), (2S,3R), (2S,3S), and
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(2R,3R). These are often grouped into two diastereomeric pairs: the threo and erythro forms.

The racemic mixture of DL-β-(2-Thienyl)-serine is commonly available and is identified by the

CAS number 32595-59-8[1]. While specific CAS numbers for the individual stereoisomers are

not widely documented, the analogous phenylisoserine isomers provide a reference for their

distinct spatial arrangements[2][3][4][5][6].

The physical and chemical properties of 3-thienylserine are summarized in the table below.

Property Value Source

Molecular Formula C₇H₉NO₃S ChemBK

Molecular Weight 187.22 g/mol ChemBK

Appearance White crystalline solid ChemBK

Solubility
Soluble in water and some

organic solvents
ChemBK

Storage Condition
Keep in dark place, Inert

atmosphere, 2-8°C
ChemBK

Synthesis of 3-Thienylserine
The synthesis of 3-thienylserine can be approached through several synthetic routes, often

involving the condensation of a thiophene aldehyde with a glycine derivative. A general and

illustrative synthetic workflow is presented below.

General Synthetic Workflow
A common method for the synthesis of β-hydroxy-α-amino acids like 3-thienylserine is the aldol

condensation of a glycine enolate equivalent with an aldehyde.
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Caption: A generalized workflow for the chemical synthesis of 3-thienylserine.

Detailed Experimental Protocol (Hypothetical)
While a specific, detailed protocol for the synthesis of 3-thienylserine is not readily available in

the searched literature, a plausible multi-step synthesis can be outlined based on established

organic chemistry principles for analogous compounds.

Step 1: Formation of a Glycine Enolate Equivalent A protected glycine derivative, such as a

Schiff base formed with benzophenone, is treated with a strong, non-nucleophilic base like

lithium diisopropylamide (LDA) at low temperature (e.g., -78 °C) in an anhydrous aprotic

solvent like tetrahydrofuran (THF) to generate the corresponding glycine enolate.

Step 2: Aldol Condensation The freshly prepared glycine enolate is then reacted with 3-

thiophenecarboxaldehyde. The aldehyde is added slowly to the enolate solution at low

temperature to control the reaction and minimize side products. This reaction forms the carbon-

carbon bond between the thiophene ring and the serine backbone, resulting in a

diastereomeric mixture of the aldol adduct.

Step 3: Hydrolysis and Purification The resulting aldol adduct is then hydrolyzed under acidic

conditions to remove the protecting group from the glycine nitrogen and yield the free amino

acid, 3-thienylserine. The crude product, a mixture of threo and erythro diastereomers, can be

purified by recrystallization or column chromatography.

Step 4: Chiral Resolution (Optional) To obtain the individual stereoisomers, the diastereomeric

mixture can be subjected to chiral separation techniques. This can be achieved through
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derivatization with a chiral auxiliary followed by separation of the resulting diastereomers, or by

direct separation using chiral high-performance liquid chromatography (HPLC)[7][8][9][10].

Enzymatic resolution is another potential method for obtaining enantiomerically pure forms.

Analytical Characterization
The structural elucidation and purity assessment of 3-thienylserine and its isomers rely on a

combination of modern analytical techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC is a crucial technique for both the analysis of the reaction mixture during synthesis and

the separation of the resulting stereoisomers.

Chiral HPLC for Enantiomeric and Diastereomeric Separation: The separation of the four

stereoisomers of 3-thienylserine can be achieved using chiral stationary phases (CSPs).

Polysaccharide-based columns are commonly employed for this purpose[9]. The choice of

mobile phase, typically a mixture of a non-polar solvent like hexane and a polar modifier like

isopropanol or ethanol, is critical for achieving optimal resolution[7][8][10].

3-Thienylserine Mixture

HPLC System

Injection

Chiral Column (e.g., Polysaccharide-based) UV or MS Detector

Mobile Phase (e.g., Hexane/IPA)

Chromatogram with Separated Peaks Quantification of Isomers
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Caption: A typical workflow for the chiral HPLC analysis of 3-thienylserine isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are indispensable for the structural confirmation of 3-

thienylserine. The chemical shifts and coupling constants of the protons on the α and β carbons

can help in determining the relative stereochemistry (threo vs. erythro). Two-dimensional NMR

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://ijppr.humanjournals.com/wp-content/uploads/2020/08/22.Ambreen-Kauser-Laeeque-Ahmed-Ansari-Aadil-Aziz-Navid-Hamid-Shaikh-Ansari-Yasmeen-Shahid-Akbar-Mohammed-Awais-Iqbal-Mubasshera-Sabir-Khan-Shoaib-Anwar-Pinjari.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/posters/12643/jpl216010.pdf
https://www.chromatographyonline.com/view/playing-with-selectivity-for-optimal-chiral-separation
https://phx.phenomenex.com/lib/ChiralGuide.pdf
https://www.chromatographyonline.com/view/playing-with-selectivity-for-optimal-chiral-separation
https://ijppr.humanjournals.com/wp-content/uploads/2020/08/22.Ambreen-Kauser-Laeeque-Ahmed-Ansari-Aadil-Aziz-Navid-Hamid-Shaikh-Ansari-Yasmeen-Shahid-Akbar-Mohammed-Awais-Iqbal-Mubasshera-Sabir-Khan-Shoaib-Anwar-Pinjari.pdf
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/applications/posters/12643/jpl216010.pdf
https://phx.phenomenex.com/lib/ChiralGuide.pdf
https://www.benchchem.com/product/b13555948/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-thienylserine-synthesis-analysis-and-biological-significance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13555948?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


techniques, such as COSY and HSQC, can be used for unambiguous assignment of all proton

and carbon signals.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of 3-thienylserine, further confirming its identity. Electrospray ionization (ESI) is a suitable soft

ionization technique for this polar molecule. High-resolution mass spectrometry (HRMS) can be

used to determine the exact molecular formula.

Biological Significance and Potential Applications
While specific studies on the biological activity of 3-thienylserine are limited in the public

domain, the structural motifs of serine and thiophene suggest several potential areas of

pharmacological interest.

Anti-inflammatory and Antioxidant Properties: Thiophene-containing compounds have been

reported to possess anti-inflammatory and antioxidant activities[1]. The serine moiety can

also influence biological interactions.

Enzyme Inhibition: As an amino acid analog, 3-thienylserine could potentially act as an

inhibitor of enzymes that process natural amino acids. For instance, derivatives of thieno[3,2-

c]pyrazol-3-amine have been identified as potent inhibitors of glycogen synthase kinase 3β

(GSK-3β), a key enzyme in the pathology of Alzheimer's disease.

Drug Discovery Scaffold: The thienylserine backbone can serve as a versatile scaffold for the

synthesis of more complex molecules with potential therapeutic applications. The thiophene

ring can be further functionalized to modulate the biological activity and pharmacokinetic

properties of the resulting compounds. Patents related to thieno-pyridine derivatives suggest

the utility of this heterocyclic system in drug development[11][12].

Conclusion
3-Thienylserine represents an intriguing molecule for researchers in drug discovery and

medicinal chemistry. Its synthesis, while requiring careful control of stereochemistry, is

achievable through established synthetic methodologies. The analytical toolkit for its

characterization, including chiral HPLC, NMR, and mass spectrometry, is well-developed for
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this class of compounds. Although direct evidence of its biological activity is still emerging, the

known pharmacological properties of its constituent moieties suggest a promising potential for

3-thienylserine and its derivatives as a source of new therapeutic agents. Further investigation

into the specific biological targets and mechanisms of action of the individual stereoisomers is

warranted to fully unlock the therapeutic potential of this unique amino acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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